Cas no 1026093-23-1 (3-[(2,5-dimethoxyphenyl)carbamoyl]-2-(hexylamino)propanoic acid)

• Product Name: 3-[(2,5-dimethoxyphenyl)carbamoyl]-2-(hexylamino)propanoic acid
• CAS No: 1026093-23-1
• MF: C₁₈H₂₈N₂O₅
• MW: 352.425325393677
• CID: 5843087
• PubChem ID: 3630220
• Update Time: 2025-07-27

3-[(2,5-dimethoxyphenyl)carbamoyl]-2-(hexylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Asparagine, N-(2,5-dimethoxyphenyl)-N2-hexyl-, (2S)-
• 3-[(2,5-dimethoxyphenyl)carbamoyl]-2-(hexylamino)propanoic acid
• Z56935515
• AKOS016054345
• AKOS001064881
• 1026093-23-1
• SR-01000011156-1
• SR-01000011156
• F1278-0802
• 4-((2,5-dimethoxyphenyl)amino)-2-(hexylamino)-4-oxobutanoic acid
• 4-(2,5-dimethoxyanilino)-2-(hexylamino)-4-oxobutanoic acid

• Inchi： 1S/C18H28N2O5/c1-4-5-6-7-10-20(15(18(22)23)12-17(19)21)14-11-13(24-2)8-9-16(14)25-3/h8-9,11,15H,4-7,10,12H2,1-3H3,(H2,19,21)(H,22,23)/t15-/m0/s1
• InChI Key： VGHBZWOHVYZAEH-HNNXBMFYSA-N
• SMILES： C(O)(=O)[C@H](CC(N)=O)N(C1=CC(OC)=CC=C1OC)CCCCCC

Computed Properties

• Exact Mass: 352.19982200g/mol
• Monoisotopic Mass: 352.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 96.9Ų

Additional information on 3-[(2,5-dimethoxyphenyl)carbamoyl]-2-(hexylamino)propanoic acid

Professional Introduction to 3-[(2,5-dimethoxyphenyl)carbamoyl]-2-(hexylamino)propanoic Acid (CAS No. 1026093-23-1)

3-[(2,5-dimethoxyphenyl)carbamoyl-2-(hexylamino)propanoic acid

], identified by the CAS number 1026093-23-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, combines a 2,5-dimethoxyphenyl moiety with a carbamoyl group and a hexylamino side chain, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of these distinct functional groups not only imparts unique chemical properties but also opens up numerous possibilities for its application in drug discovery and development.

The structural composition of 3-[(2,5-dimethoxyphenyl)carbamoyl-2-(hexylamino)propanoic acid

] suggests potential interactions with biological targets, which has prompted extensive investigation into its pharmacological profile. Recent studies have highlighted the compound's potential as a modulator of various signaling pathways, particularly those involved in inflammation and neurodegeneration. The 2,5-dimethoxyphenyl group, known for its ability to engage with aromatic binding pockets in proteins, may contribute to the compound's binding affinity and specificity. Meanwhile, the carbamoyl and hexylamino functionalities provide opportunities for further derivatization, enabling the design of analogs with enhanced pharmacokinetic properties.

In the realm of drug discovery, the synthesis and characterization of 3-[(2,5-dimethoxyphenyl)carbamoyl-2-(hexylamino)propanoic acid

] have been facilitated by advances in organic synthesis techniques. Modern methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled the efficient construction of complex molecular architectures. These techniques not only improve yield but also enhance purity, which are critical factors in pharmaceutical applications. The compound's stability under various conditions has also been a focus of research, ensuring its suitability for industrial-scale production and formulation.

The pharmacological investigation of 3-[(2,5-dimethoxyphenyl)carbamoyl-2-(hexylamino)propanoic acid

] has revealed intriguing biological activities. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting pro-inflammatory enzyme activity. The compound's interaction with cyclooxygenase (COX) and lipoxygenase (LOX) pathways has been particularly noteworthy, suggesting its utility in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential application for neuroprotective therapies.

Beyond its anti-inflammatory properties, 3-[(2,5-dimethoxyphenyl)carbamoyl-2-(hexylamino)propanoic acid

] has shown promise in other therapeutic areas. Research indicates that it may exhibit neuroprotective effects by inhibiting oxidative stress and modulating neurotransmitter release. The compound's ability to interact with receptors involved in pain perception has also been explored, making it a candidate for developing novel analgesics. Furthermore, its potential role in cancer therapy has not been overlooked, with studies suggesting it can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function.

The synthetic versatility of 3-[(CAS No.1026093-23-1 ) allows for the creation of a diverse array of derivatives with tailored biological activities. By modifying the substituents on the phenyl ring or introducing additional functional groups, researchers can fine-tune the pharmacological profile of the compound. This flexibility is particularly valuable in drug development pipelines where optimizing efficacy and selectivity is paramount. Computational modeling techniques have played a crucial role in predicting the behavior of these derivatives before experimental synthesis.

The industrial application of 3-[(CAS No.1026093-23-1 ) extends beyond academic research into commercial pharmaceutical products. Companies specializing in fine chemicals have developed scalable synthetic routes to produce this compound at kilogram quantities for preclinical and clinical studies. The demand for high-purity materials has driven innovation in purification technologies such as flash chromatography and recrystallization from specialized solvents. These advancements ensure that pharmaceutical manufacturers receive materials meeting stringent regulatory requirements.

The future direction of research on 3-[(CAS No.1026093-23-1 ) is likely to focus on understanding its mechanism of action at a deeper level through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed insights into how the compound interacts with biological targets at an atomic level. Additionally, exploring its potential as a prodrug—a precursor that is metabolically converted into an active therapeutic—could open new avenues for treatment strategies.

In conclusion, 3-[(CAS No.1026093-23-1 ) represents a significant advancement in chemical pharmaceuticals due to its unique structure and promising biological activities. Its synthesis has been refined through modern organic chemistry techniques while its pharmacological profile continues to be uncovered through rigorous preclinical investigations. As research progresses from academic labs to industrial applications, this compound stands out as a versatile tool with broad therapeutic implications.